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Compound of Interest

Compound Name:
2-Aminopropanamide

hydrochloride

CAS No.: 80222-96-4

Cat. No.: B3038205

Get Quote

2-Aminopropanamide hydrochloride, the hydrochloride salt of alaninamide, is a pivotal chiral

building block in modern drug development. As a derivative of the amino acid L-alanine, it

serves as a key intermediate in the synthesis of a wide array of active pharmaceutical

ingredients (APIs), including peptide-based drugs and various small molecules used in

antibacterial, antifungal, and anticancer agents.[1] The efficiency of synthesis, purification, and

formulation of these APIs is inextricably linked to the solubility of their constituent parts.

For researchers, scientists, and drug development professionals, a comprehensive

understanding of the solubility of 2-Aminopropanamide hydrochloride in diverse organic

solvents is not merely academic; it is a critical, practical necessity. This parameter dictates the

choice of reaction media, influences crystallization and purification strategies, and ultimately

impacts the design of effective drug delivery systems.[2] This guide provides a deep-dive into

the theoretical underpinnings of its solubility, summarizes its known behavior in common

organic solvents, and presents a robust, self-validating protocol for its quantitative

determination.
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Section 1: Molecular Structure and Physicochemical
Profile
The solubility behavior of a compound is fundamentally dictated by its molecular structure. 2-
Aminopropanamide hydrochloride is a small molecule characterized by several key

functional groups that govern its interaction with various solvents.

Molecular Formula: C₃H₉ClN₂O[1]

Molecular Weight: 124.57 g/mol [3][4]

Appearance: White to off-white crystalline powder.[1][5]

Melting Point: Decomposes in the range of 167-217°C.[1][6]

Its structure features a primary amine, a primary amide, and a small, non-polar methyl group.

Crucially, it is supplied as a hydrochloride salt, meaning the primary amine is protonated (-

NH₃⁺), creating an ionic center paired with a chloride anion (Cl⁻). This ionic character,

combined with the hydrogen-bonding capacity of the protonated amine and the amide group,

renders the molecule highly polar. According to the foundational principle of "like dissolves like,"

this structure is predisposed to be soluble in polar solvents and insoluble in non-polar organic

solvents.[7][8] The energy required to overcome the crystal lattice energy of this ionic

compound must be compensated by strong solute-solvent interactions, such as ion-dipole

forces and hydrogen bonding.

Section 2: A Theoretical Framework for Solubility
Prediction
While empirical testing is the definitive measure of solubility, theoretical models provide a

powerful predictive framework for solvent selection. The most robust of these is the Hansen

Solubility Parameters (HSP) model.

Hansen Solubility Parameters (HSP)
The HSP model posits that the total cohesive energy of a substance can be divided into three

components, which become the coordinates for a point in a three-dimensional "Hansen space".
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[9] "Like dissolves like" is quantified by the principle that substances with close coordinates in

this space are likely to be miscible.[10]

The three parameters are:

δd (Dispersion): Energy from van der Waals forces.

δp (Polar): Energy from dipolar intermolecular forces.

δh (Hydrogen Bonding): Energy from hydrogen bonds.[11]

The total Hansen solubility parameter, δt, is related to these by the equation: δt² = δd² + δp² +

δh².[12]

For a solute to dissolve in a solvent, the "distance" (Ra) between their respective points in

Hansen space must be less than the solute's interaction radius (R₀).[9] This provides a

quantitative method to screen and rank potential solvents, minimizing trial-and-error in the lab.
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Caption: Hansen Space concept where a solute dissolves in solvents located within its

interaction radius (R₀).

Section 3: Known Solubility Profile
Literature and supplier data provide a qualitative but highly useful overview of 2-
Aminopropanamide hydrochloride's solubility. This empirical data aligns perfectly with the

theoretical predictions derived from its molecular structure.
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Solvent Class Solvent Name
Qualitative
Solubility

Rationale

Aqueous Water Soluble[1][13]

Highly polar, protic

solvent. Forms strong

ion-dipole interactions

and hydrogen bonds

with the solute.

Polar Protic Methanol
Slightly Soluble /

Soluble[2][5][6]

Polar, protic solvent

capable of hydrogen

bonding, but less

polar than water.

Ethanol Slightly Soluble[1][2]

Less polar than

methanol, reducing

the favorability of

interaction with the

ionic solute.

n-Butanol Insoluble[2][13]

Longer alkyl chain

significantly reduces

polarity, making it a

poor solvent for this

salt.

Polar Aprotic

N,N-

Dimethylformamide

(DMF)

Soluble[2]

Highly polar solvent

with a large dipole

moment, capable of

solvating the cation.

Dimethyl Sulfoxide

(DMSO)
Slightly Soluble[2][5]

Highly polar aprotic

solvent, effective at

solvating cations.
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Non-Polar Diethyl Ether Insoluble[13]

Non-polar solvent

lacking the ability to

form strong

interactions to

overcome the solute's

crystal lattice energy.

Section 4: A Self-Validating Protocol for Quantitative
Solubility Determination
To move beyond qualitative descriptions, precise and reproducible quantitative data is required.

The "gold standard" for determining thermodynamic equilibrium solubility is the shake-flask

method.[14][15] This protocol is designed to be self-validating by ensuring that true equilibrium

has been achieved.

The Equilibrium Shake-Flask Method: A Gold Standard
Protocol
Principle: An excess amount of the solid solute is agitated in the solvent of interest at a

constant temperature for a sufficient period to allow the system to reach equilibrium. The

concentration of the solute in the saturated supernatant is then measured, representing the

thermodynamic solubility.
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Caption: Workflow for the self-validating equilibrium shake-flask solubility determination

method.

Step-by-Step Methodology
Materials and Preparation:

2-Aminopropanamide hydrochloride (pure, solid).

High-purity organic solvent of interest.

Glass vials or flasks with airtight, solvent-resistant caps.

Thermostatic shaking water bath or incubator.

Calibrated analytical balance.

Syringes and solvent-compatible membrane filters (e.g., PTFE, 0.45 µm).

Validated analytical instrument (e.g., HPLC with a suitable detector).

Experimental Procedure:

Add an excess amount of 2-Aminopropanamide hydrochloride to a pre-weighed vial.

The amount should be sufficient to ensure undissolved solid remains at equilibrium.

Add a known volume or mass of the chosen organic solvent.

Seal the vials tightly to prevent solvent evaporation.[2]

Place the vials in a thermostatic shaker set to the desired temperature (e.g., 25°C for

process development, 37°C for biopharmaceutical relevance).[2][16]

Begin agitation at a speed sufficient to keep the solid suspended without creating a vortex.

[16]

Equilibrium Validation (The Self-Validating Step):
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The system must be proven to have reached equilibrium.[2] To do this, take samples at

predetermined time points (e.g., 24, 48, and 72 hours).

For each sample, briefly stop agitation, allow the solid to settle, withdraw a small aliquot of

the supernatant, and immediately filter it.

Analyze the concentration of each sample. Equilibrium is confirmed when the

concentration values from consecutive time points are statistically identical (i.e., they have

reached a plateau).

Sample Analysis:

Once equilibrium is confirmed, stop agitation and let the solid settle completely.

Carefully withdraw a sample of the supernatant and filter it through a membrane filter to

remove all undissolved particles.[2]

If necessary, dilute the filtered sample with a suitable solvent to bring it within the linear

range of the analytical method.

Quantify the concentration using a fully validated analytical method.

Data Reporting:

Report the solubility in standard units, such as mg/mL or mol/L, specifying the solvent and

the exact temperature at which the measurement was made.

Section 5: Causality and Field-Proven Insights
Why Thermodynamic vs. Kinetic Solubility? In early discovery, high-throughput kinetic

solubility methods are often used for speed. However, for process development and

regulatory filings, the thermodynamic solubility determined by the shake-flask method is

essential.[14] It represents the true maximum amount of a compound that can be dissolved

and is independent of time and solid-to-liquid ratio, providing a robust and reliable physical

constant.

The Critical Role of the Solid State: The solubility of a compound is highly dependent on its

solid-state form (e.g., polymorphs, solvates, hydrates). Different crystal forms have different
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lattice energies, leading to different solubilities. It is imperative that the solid form of the 2-
Aminopropanamide hydrochloride being tested is known and consistent throughout the

experiments to ensure data integrity.

Impact of Impurities: The purity of both the solute and the solvent can significantly affect

solubility measurements. Impurities in the solute can artificially inflate or depress solubility,

while impurities in the solvent (especially water in organic solvents) can drastically alter the

solvent's polarity and solvating power. Using high-purity materials is non-negotiable for

accurate results.

Conclusion
2-Aminopropanamide hydrochloride is a highly polar, ionic molecule whose solubility is

governed by its ability to form strong intermolecular interactions with the solvent. It is readily

soluble in polar protic solvents like water and polar aprotic solvents like DMF, with diminishing

solubility as solvent polarity decreases. For any application in drug development, from process

chemistry to formulation, obtaining precise, quantitative solubility data is paramount. The

equilibrium shake-flask method, when executed with a self-validating step to confirm

equilibrium, stands as the definitive and trustworthy protocol for generating this critical data. By

grounding experimental work in a solid theoretical framework and adhering to rigorous,

validated methodologies, researchers can confidently select optimal solvent systems,

streamlining the path from chemical synthesis to effective pharmaceutical products.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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